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Compound of Interest

Compound Name: Isopulegol acetate

Cat. No.: B1618702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, handling, and Material

Safety Data Sheet (MSDS) information for Isopulegol acetate. The information is compiled

and presented to meet the needs of laboratory and drug development professionals, with a

focus on clear data presentation and practical, actionable guidance.

Chemical and Physical Properties
Isopulegol acetate is a monoterpenoid ester known for its characteristic sweet, mint-like

aroma.[1] It is found in essential oils such as buchu and peppermint and is used as a flavoring

and fragrance agent.[1][2]

Table 1: Physical and Chemical Properties of Isopulegol Acetate
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Property Value Reference(s)

Molecular Formula C₁₂H₂₀O₂ [3][4]

Molecular Weight 196.29 g/mol [3][4]

CAS Number 57576-09-7 [3]

Appearance Colorless liquid [3]

Odor Sweet, minty, fresh, green [3]

Specific Gravity 0.929 - 0.936 @ 25°C [5]

Refractive Index 1.454 - 1.457 @ 20°C [5]

Boiling Point 232 °C [6]

Flash Point
85.6 °C (186.0 °F) (Closed

Cup)
[5][7]

Solubility
Insoluble in water; soluble in

oils and alcohol.
[3][5]

Vapor Pressure
0.025 mmHg @ 25°C

(estimated)
[5]

Toxicological Information
Isopulegol acetate is generally considered to have low toxicity. However, as with any

chemical, appropriate handling procedures should be followed.

Table 2: Toxicological Data for Isopulegol Acetate
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Test Result Species Reference(s)

Acute Oral Toxicity

(LD50)
> 5000 mg/kg bw Rat [8]

Skin

Irritation/Sensitization

No irritation or

sensitization observed

in an 8% solution.

Human [5]

Genotoxicity
Not expected to be

genotoxic.

(Based on read-

across data)
[9]

Experimental Protocol: Acute Oral Toxicity - Limit Test
While the specific protocol for the LD50 study of Isopulegol acetate is not publicly available, a

representative methodology would follow the principles of a "limit test" as guided by regulatory

bodies like the FDA.[10]

Objective: To determine if a substance causes mortality at a high dose level, typically 5 g/kg of

body weight.[10]

Methodology:

Animal Model: The study typically uses a small rodent model, such as the Sprague-Dawley

rat.[10][11]

Groups: A single group of animals (e.g., 5 males and 5 females) is used.[11]

Acclimation: Animals are acclimated to laboratory conditions before the study.

Fasting: Animals are fasted overnight prior to dosing to ensure gastric emptying.[10][11]

Dosing: A single dose of 5 g/kg of the test substance is administered via oral gavage.[10]

Observation: Animals are observed for clinical signs of toxicity and mortality at regular

intervals for the first few hours after dosing and then daily for 14 days.[10][11]

Body Weight: Body weights are recorded before dosing and at specified intervals throughout

the study.[11]
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Necropsy: At the end of the 14-day observation period, all surviving animals are euthanized

and a gross necropsy is performed to identify any abnormalities.[11]

Result Interpretation: If no mortality is observed, the LD50 is determined to be greater than the

limit dose (e.g., > 5000 mg/kg), and further testing at higher doses is not required.[10]

Hazard Identification and GHS Classification
According to aggregated data from multiple suppliers provided to the European Chemicals

Agency (ECHA), Isopulegol acetate does not meet the criteria for hazard classification under

the Globally Harmonized System (GHS).[7][12]
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Isopulegol Acetate

GHS Hazard Evaluation

Does it meet criteria for:
- Acute Toxicity?

- Skin Corrosion/Irritation?
- Eye Damage/Irritation?

- Sensitization?
- Carcinogenicity?

- etc.

Result:
Does not meet GHS hazard criteria

Conclusion:
Not Classified

Exposure to Isopulegol Acetate

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Seek medical attention if symptoms persist.

1. Remove contaminated clothing.
2. Wash skin with soap and water.

3. Seek medical attention if irritation develops.

1. Immediately flush eyes with plenty of water for at least 15 minutes.
2. Remove contact lenses, if present.

3. Seek medical attention if irritation persists.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Seek immediate medical attention.
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Spill Occurs

Notify personnel in the area

Wear appropriate PPE
(gloves, goggles, lab coat)

Ensure adequate ventilation

Remove all sources of ignition

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into a suitable container

Clean the spill area with soap and water

Dispose of waste in accordance with local regulations

Restock spill kit supplies

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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